Cas no 61290-95-7 (Carbamodithioic acid, [(4-fluorophenyl)methyl]-, methyl ester)

• Product Name: Carbamodithioic acid, [(4-fluorophenyl)methyl]-, methyl ester
• CAS No: 61290-95-7
• MF: C₉H₁₀FNS₂
• MW: 215.310802936554
• CID: 485649
• PubChem ID: 3725528
• Update Time: 2025-05-20

Carbamodithioic acid, [(4-fluorophenyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, [(4-fluorophenyl)methyl]-, methyl ester
• methyl N-[(4-fluorophenyl)methyl]carbamodithioate
• MS-1022
• Methyl4-fluorobenzylcarbamodithioate
• N-[(4-fluorophenyl)methyl](methylsulfanyl)carbothioamide
• DTXSID10395575
• Methyl 4-fluorobenzylcarbamodithioate
• 61290-95-7
• AKOS005107353

• Inchi： 1S/C9H10FNS2/c1-13-9(12)11-6-7-2-4-8(10)5-3-7/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： SUKSPZUQUKQLRX-UHFFFAOYSA-N
• SMILES： S(C)C(NCC1C=CC(=CC=1)F)=S

Computed Properties

• Exact Mass: 215.024
• Monoisotopic Mass: 215.02386983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 12.03

Additional information on Carbamodithioic acid, [(4-fluorophenyl)methyl]-, methyl ester

Comprehensive Overview of Carbamodithioic acid, [(4-fluorophenyl)methyl]-, methyl ester (CAS No. 61290-95-7)

Carbamodithioic acid, [(4-fluorophenyl)methyl]-, methyl ester (CAS No. 61290-95-7) is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound, characterized by its unique molecular structure, combines a 4-fluorophenyl group with a carbamodithioate moiety, making it a subject of interest in fields such as agrochemicals, pharmaceuticals, and materials science. Its methyl ester functionality further enhances its reactivity and potential utility in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Carbamodithioic acid, [(4-fluorophenyl)methyl]-, methyl ester has surged due to their enhanced stability and bioavailability. Researchers are particularly intrigued by its potential role in developing novel crop protection agents, as fluorinated derivatives often exhibit improved pesticidal and herbicidal properties. This aligns with the growing global focus on sustainable agriculture and the need for eco-friendly agrochemicals.

The compound's CAS No. 61290-95-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Users frequently search for terms like "Carbamodithioic acid derivatives" or "4-fluorophenyl methyl ester applications," reflecting the compound's relevance in modern chemistry. Additionally, its potential in drug discovery is being explored, as fluorinated compounds are known to enhance the pharmacokinetic profiles of therapeutic agents.

From a synthetic perspective, Carbamodithioic acid, [(4-fluorophenyl)methyl]-, methyl ester offers versatility. Its dithiocarbamate group can act as a ligand in coordination chemistry, enabling the development of metal-organic frameworks (MOFs) and other advanced materials. This has sparked interest in the materials science community, particularly for applications in catalysis and sensing technologies.

Environmental and safety considerations are also paramount when discussing CAS No. 61290-95-7. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure safe usage. Researchers often inquire about "safe handling of fluorinated esters" or "stability of carbamodithioic acid derivatives," highlighting the need for clear guidelines in laboratory and industrial settings.

In conclusion, Carbamodithioic acid, [(4-fluorophenyl)methyl]-, methyl ester (CAS No. 61290-95-7) represents a fascinating intersection of chemistry and innovation. Its applications span multiple industries, from agriculture to pharmaceuticals, and its unique properties continue to inspire new research avenues. As the scientific community delves deeper into fluorinated compounds and their potential, this compound is poised to remain a key player in advancing technological and scientific breakthroughs.